1-(3-(Benzo[d][1,3]dioxol-5-yl)pyrrolidin-1-yl)-2-(2,6-difluorophenyl)ethanone

• IUPAC Name: 1-[3-(1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(2,6-difluorophenyl)ethanone
• InChI: InChI=1S/C19H17F2NO3/c20-15-2-1-3-16(21)14(15)9-19(23)22-7-6-13(10-22)12-4-5-17-18(8-12)25-11-24-17/h1-5,8,13H,6-7,9-11H2
• InChI Key: LTCLFSYURZQSIA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC3=C(C=C2)OCO3)C(=O)CC4=C(C=CC=C4F)F
• Molecular Formula: C19H17F2NO3
• Molecular Weight: 345.3 g/mol
• CAS No.: 2034321-31-6

Description

1-(3-(Benzo[d][1,3]dioxol-5-yl)pyrrolidin-1-yl)-2-(2,6-difluorophenyl)ethanone, also known as BDP or BDP-23, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BDP-23 belongs to a class of compounds called pyrrolidinyl aryl ketones, which have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Scientific Research Applications

Crystal Engineering and Supramolecular Assemblies

Research on supramolecular assemblies involving benzenetetracarboxylic acid and various aza donor molecules, such as phenanthroline and phenazine, highlights the synthesis and characterization of complexes forming host-guest systems and molecular tapes. These studies contribute to the understanding of crystal engineering principles and the design of materials with specific molecular arrangements (Arora & Pedireddi, 2003).

Synthesis of Heterocyclic Compounds

Efforts in synthesizing heterocyclic compounds include the development of symmetrical pentasubstituted pyrroles through the reaction of benzil and certain ethanones, demonstrating a method for constructing complex pyrrole structures with potential applications in materials science and pharmaceutical research (Ravindran et al., 2007).

Metal-Organic Frameworks (MOFs) and Catalysis

Studies on magnesium and zinc complexes supported by N,O-bidentate pyridyl functionalized alkoxy ligands offer insights into their synthesis, structural characterization, and applications in catalysis, particularly in the ring-opening polymerization (ROP) of cyclic esters. These findings open avenues for the design of metal-based catalysts with enhanced efficiency and selectivity (Wang et al., 2012).

Structural and Theoretical Analysis of Organic Compounds

Research involving the synthesis, crystal structure, and DFT study of specific boric acid ester intermediates with benzene rings showcases the integration of experimental and computational methods to elucidate molecular structures and properties. This multidisciplinary approach aids in the rational design of organic compounds with desired functionalities (Huang et al., 2021).